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Compound of Interest

Compound Name: Acamprosate-d3 (calcium salt)

Cat. No.: B13844842

Get Quote

Executive Summary & Operational Scope
Acamprosate-d3 (calcium salt) is a stable isotope-labeled derivative of Acamprosate,

primarily utilized as an internal standard in quantitative mass spectrometry (LC-MS/MS). Unlike

radioisotopes (e.g., Tritium or Carbon-14), Acamprosate-d3 is non-radioactive and does not

require decay-in-storage protocols. However, it is a chemical irritant with potential reproductive

toxicity implications, necessitating strict adherence to hazardous waste management protocols.

This guide defines the end-of-life lifecycle for Acamprosate-d3, ensuring your laboratory

maintains compliance with RCRA (USA) and REACH/CLP (EU) standards while protecting

personnel from exposure.

Chemical & Hazard Profile
Effective disposal begins with accurate characterization. Acamprosate-d3 must be segregated

based on its chemical hazards, not its isotopic label.
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Property Specification

Chemical Name Acamprosate-d3 (Calcium Salt)

Synonyms
N-acetyl Homotaurine-d3; 3-(acetylamino)-1-

propanesulfonic acid-d3, calcium salt

CAS Number
1225580-94-8 (Labeled) / 77337-73-6

(Unlabeled Parent)

Molecular Formula C₁₀H₁₄D₆CaN₂O₈S₂

Physical State Solid (White to Off-White Powder)

Solubility Soluble in Water, DMSO

Signal Word WARNING

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritationH361: Suspected of

damaging fertility or the unborn child (Parent

compound classification)

RCRA Status (USA)

Non-Acute Hazardous Waste (Not P-listed or U-

listed).[1][2][3] Regulated as characteristic

chemical waste.

Pre-Disposal Safety Assessment
Before handling waste containers, personnel must establish a barrier of protection.[4][5] The

deuterated form carries the same toxicological profile as the parent drug.

Engineering Controls: All solid waste transfers must occur inside a fume hood or biological

safety cabinet to prevent dust inhalation.

Personal Protective Equipment (PPE):

Respiratory: N95 or P100 respirator if handling open powder outside a hood.
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Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double gloving is recommended for

solutions >10 mM.

Ocular: Chemical safety goggles (standard safety glasses are insufficient for powders).

Disposal Decision Logic & Protocols
The disposal pathway depends on the physical state of the waste. Do not mix solid stock with

liquid solvent waste, as this increases disposal costs and chemical incompatibility risks.

Scenario A: Solid Waste (Expired Stock or Spilled
Powder)
Protocol:

Containment: Place the solid substance directly into a wide-mouth high-density polyethylene

(HDPE) jar.

Labeling: Affix a hazardous waste label. Clearly mark: "Non-Radioactive. Acamprosate-d3

Calcium.[2] Irritant/Reprotoxin."

Segregation: Store in the "Solid Toxic/Irritant" waste stream. Do not mix with oxidizers.

Scenario B: Liquid Waste (LC-MS Effluent or Stock
Solutions)
Protocol:

Solvent Compatibility: Determine the solvent carrier (e.g., Methanol, Water, DMSO).

Segregation:

Aqueous Solutions: Collect in "Aqueous Basic/Neutral" waste containers.

Organic Solvent Solutions: Collect in "Organic Solvent" waste containers (Halogenated vs.

Non-Halogenated).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://kmpharma.in/download_msds/696
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13844842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivation: Chemical deactivation is not standard for this stable isotope. Incineration is the

required ultimate disposal method.

Scenario C: Contaminated Packaging (Vials/Ampoules)
Protocol:

Triple Rinse: If the vial is empty, triple rinse with a suitable solvent (water or methanol).

Rinsate Disposal: Dispose of the rinsate as Liquid Waste (Scenario B).

Glass Disposal: Defaced, rinsed vials can often be disposed of in "Glass/Sharps" containers,

subject to local facility rules. If rinsing is impossible, dispose of the entire vial as Solid

Hazardous Waste.

Visual Workflow: Waste Stream Segregation
The following diagram illustrates the decision logic for segregating Acamprosate-d3 waste.
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Figure 1: Decision matrix for segregating Acamprosate-d3 waste streams to ensure regulatory

compliance.

Emergency Spill Response Procedures
In the event of a powder spill, immediate action is required to prevent respiratory exposure and

tracking of the substance.

Critical Warning: Do not dry sweep dust if possible, as this generates aerosols.

Step-by-Step Cleanup Protocol
Evacuate & PPE: Clear the immediate area. Don N95 respirator, double nitrile gloves, and

lab coat.
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Containment: Cover the spill with a damp paper towel (water or ethanol) to suppress dust.

Collection: Scoop the damp material and towels into a sealable plastic bag or wide-mouth

jar.

Cleaning: Wipe the surface 3 times with a soap/water solution.

Disposal: Label the collection bag as "Hazardous Waste: Acamprosate-d3 Debris" and place

it in the solid waste bin.

Spill Detected 1. Don PPE
(N95 + Double Gloves)

2. Cover with Damp Towel
(Suppress Dust) 3. Scoop into Sealed Bag 4. Triple Wipe Surface 5. Hazardous Waste Bin

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid powder spills.

Regulatory Compliance & Classification
Failure to classify waste correctly can lead to fines and environmental contamination.

USA (RCRA): Acamprosate Calcium is not specifically listed (P or U list). It is classified as a

hazardous waste generator based on characteristics (Toxicity/Irritant).

Recommended Waste Code:Not Regulated as acute, but often managed under State-

Specific pharmaceutical waste codes or general "Lab Pack" guidelines.

EU (EWC):

Code:18 01 06* (Chemicals consisting of or containing hazardous substances).

Disposal Path: High-temperature incineration at a licensed facility.

Sewer Disposal:STRICTLY PROHIBITED. Do not flush Acamprosate-d3 down the drain. It is

an environmental pollutant that can persist in water systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acamprosate-calcium
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://www.carlroth.com/medias/SDB-29NN-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUzOTF8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhpTXk4NU1qQTRPVEV4TlRJM09UWTJMMU5FUWw4eU9VNU9YMFJGWDBWT0xuQmtaZ3wxZjczZDU0ZDZhOGEzMWFiOTg0OGVlODAwNmZhYzM1ZGNhYmE4M2Q3MzU4NDE1MTJlYTliZjIyMzlhODA3ZTYw
https://www.carlroth.com/
https://www.benchchem.com/product/b13844842?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Acamprosate-Calcium
https://pubchem.ncbi.nlm.nih.gov/compound/Acamprosate-Calcium
https://kmpharma.in/download_msds/696
https://file.medchemexpress.com/batch_PDF/HY-17030/Acamprosate-calcium-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-210733.pdf
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/guide-isotope-management-laboratories
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/guide-isotope-management-laboratories
https://www.carlroth.com/medias/SDB-29NN-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUzOTF8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhpTXk4NU1qQTRPVEV4TlRJM09UWTJMMU5FUWw4eU9VNU9YMFJGWDBWT0xuQmtaZ3wxZjczZDU0ZDZhOGEzMWFiOTg0OGVlODAwNmZhYzM1ZGNhYmE4M2Q3MzU4NDE1MTJlYTliZjIyMzlhODA3ZTYw
https://www.benchchem.com/product/b13844842/docs#comprehensive-disposal-guide-acamprosate-d3-calcium-salt
https://www.benchchem.com/product/b13844842/docs#comprehensive-disposal-guide-acamprosate-d3-calcium-salt
https://www.benchchem.com/product/b13844842/docs#comprehensive-disposal-guide-acamprosate-d3-calcium-salt
https://www.benchchem.com/product/b13844842/docs#comprehensive-disposal-guide-acamprosate-d3-calcium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13844842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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